Cas no 7471-17-2 ( )

• Product Name: &nbsp
• CAS No: 7471-17-2
• MF: C₁₆H₁₁N₃
• MW: 245.278642892838
• CID: 979988
• PubChem ID: 345777
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-2-yl-3H-benzo[e]benzimidazole
• 2-Pyridin-2-yl-3H-naphtho[1,2-d]imidazole
• AC1L83I5
• HMS2182G06
• NSC403552
• NSC-403552
• REGID_for_CID_345777
• MLS-0085664.0001
• 2-(2-pyridinyl)-3H-benzo[e]benzimidazole
• BDBM114685
• CHEMBL1449173
• 2-(2-pyridyl)-3H-benzo[e]benzimidazole
• SMR000120207
• AKOS000636676
• BAS 06347468
• MLS000122740
• cid_345777
• 7471-17-2
• DTXSID00323307
•  

• Inchi： 1S/C16H11N3/c1-2-6-12-11(5-1)8-9-13-15(12)19-16(18-13)14-7-3-4-10-17-14/h1-10H,(H,18,19)
• InChI Key： YRZATJCSJOXHBT-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=NC2C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 245.09543
• Monoisotopic Mass: 245.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57